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Compound of Interest

Compound Name: Hydrochlorothiazide-D2, 15N2

CAS No.: 1215071-04-7

Cat. No.: B2659427

Get Quote

Executive Summary
Hydrochlorothiazide-D2, 15N2 is a high-fidelity Stable Isotope Labeled (SIL) analog of the

diuretic agent Hydrochlorothiazide (HCTZ). It is engineered by substituting two hydrogen atoms

with Deuterium (

H or D) and two nitrogen atoms with Nitrogen-15 (

N).

This specific isotopic configuration results in a mass shift of approximately +4 Daltons relative

to the unlabeled drug. Its primary utility is as an Internal Standard (IS) in quantitative liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assays. Unlike generic deuterated

standards, the inclusion of

N provides superior isotopic stability against back-exchange in protic solvents, while the +4 Da
shift is critical for avoiding spectral interference (cross-talk) caused by the natural chlorine
isotopes (

Cl/

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2659427#bc-rfq
https://www.benchchem.com/product/b2659427/docs?utm_src=pdf-body#technical-guide-hydrochlorothiazide-d2-15n2-in-bioanalytical-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2659427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cl) present in the parent molecule.

Chemical Profile & Stability[1][2][3][4][5][6][7]
Physicochemical Specifications[4][6]

Property Specification

Compound Name Hydrochlorothiazide-D2, 15N2

Parent Drug Hydrochlorothiazide (HCTZ)

Chemical Formula

C

H

D

Cl

N

NO

S

Molecular Weight ~301.7 g/mol (vs. 297.7 g/mol for unlabeled)

Mass Shift +4 Da (Nominal)

Solubility
Soluble in Methanol, DMSO, Acetone; sparingly

soluble in water.

pKa 7.9 and 9.2 (Acidic sulfonamide protons)

The "Cross-Talk" Mitigation Mechanism
A critical reason for selecting the D2, 15N2 variant over a simpler D2 variant lies in the isotopic

distribution of Chlorine.

Natural HCTZ: Contains Chlorine (

Cl and
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Cl). This creates a significant "M+2" isotope peak naturally.

The Problem: If you use a +2 Da IS (e.g., HCTZ-D2), the M+2 peak of the analyte (high

concentration) will appear in the IS channel, artificially inflating the IS signal.

The Solution: Hydrochlorothiazide-D2, 15N2 shifts the mass by +4 Da, moving the IS

signal clear of the analyte's significant isotopic envelope.

Bioanalytical Application: LC-MS/MS Protocol
The following protocol is a self-validating system designed for high-throughput quantification of

HCTZ in human plasma. It utilizes Negative Ion Mode (ESI-) due to the acidic nature of the

sulfonamide group.
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Figure 1: Optimized bioanalytical workflow for HCTZ quantification using Protein Precipitation

(PPT).

Detailed Methodology
Step 1: Stock Preparation

Analyte Stock: Dissolve unlabeled HCTZ in Methanol (1 mg/mL).

IS Stock: Dissolve Hydrochlorothiazide-D2, 15N2 in Methanol (1 mg/mL).

Working IS Solution: Dilute IS stock to ~500 ng/mL in 50% Methanol/Water. Note: Prepare

fresh weekly to prevent any potential degradation, though 15N is stable.

Step 2: Sample Extraction (Protein Precipitation)
Aliquot 50 µL of plasma into a 1.5 mL tube.
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Add 10 µL of Working IS Solution (HCTZ-D2, 15N2). Vortex for 30s.

Add 150 µL of ice-cold Acetonitrile (ACN) to precipitate proteins.

Vortex vigorously for 1 min.

Centrifuge at 10,000 × g for 10 min at 4°C.

Transfer 100 µL of supernatant to an autosampler vial.

Add 100 µL of Mobile Phase A (Water + 0.1% Formic Acid) to match initial mobile phase

conditions (prevents peak fronting).

Step 3: LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 3 µm).

Mobile Phase A: 10 mM Ammonium Acetate (pH adjusted to ~4.5 with Formic Acid).

Ammonium acetate is preferred over pure formic acid in negative mode to stabilize

deprotonation.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 3 minutes.

Ionization: Electrospray Ionization (ESI), Negative Mode.[1][2][3][4]

Step 4: MRM Transitions (Critical)
Compound

Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

HCTZ 296.0 [M-H]⁻ 205.0 30 22

HCTZ-D2, 15N2 300.0 [M-H]⁻ 209.0 30 22

Note: The product ion 205.0 corresponds to the loss of the sulfonamide group. The IS product

ion must be verified experimentally to ensure the label is retained in the fragment. If the label is

on the lost sulfonamide, the IS transition would be 300 -> 205, which is less specific. The "209"

product implies the labels are on the core benzothiadiazine ring.
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Mechanistic Analysis: Matrix Effect Compensation
The primary reason for using a co-eluting SIL-IS is to correct for Matrix Effects (ME). In ESI,

phospholipids and other plasma components compete for charge in the ionization source.

Ion Suppression Logic Diagram
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Figure 2: Mechanism of Matrix Effect Compensation. Because HCTZ-D2, 15N2 co-elutes

perfectly with HCTZ, it experiences the exact same percentage of ion suppression from the

matrix. Therefore, the ratio of Analyte/IS remains constant even if the absolute signal drops.

Troubleshooting & Quality Control
Deuterium Exchange (The "Back-Exchange" Risk)
Deuterium atoms placed on exchangeable positions (like -OH or -NH groups) can swap with

Hydrogen atoms in the water-based mobile phase.

Risk: If D exchange occurs, the IS mass shifts from 300 back to 299 or 298, causing signal

loss in the IS channel and potential interference.

Advantage of 15N: Nitrogen-15 is non-exchangeable.[5]
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Protocol Check: If using D2, 15N2, ensure the D labels are on the carbon backbone of the

ring, not the sulfonamide nitrogen. If the D is on the nitrogen, keep autosampler temperature

at 4°C and minimize time in aqueous solution.

Cross-Talk Verification
Run a "Blank + IS" sample and a "High Standard (ULOQ) without IS" sample.

Blank + IS: Should show signal in IS channel, zero in Analyte channel.

ULOQ (No IS): Should show signal in Analyte channel, zero in IS channel.

If ULOQ shows signal in IS channel: The mass shift (+4 Da) is insufficient, or the

resolution is too low. The +4 Da shift of this specific isotope usually eliminates this issue

compared to +2 Da isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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